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Q1: What are the typical manifestations of phytotoxicity caused by picoxystrobin? Phytotoxic effects
are often transient and observable on the plant's leaves. The specific response can be significantly influenced
by the genetic traits of the plant cultivar and local environmental conditions [1]. Symptoms typically

persist for a period of 14 to 28 days after application before the plant recovers [1].

Q2: Which factors most significantly influence the risk of phytotoxicity? The available research

highlights three primary risk factors [1]:

¢ Plant Cultivar: Different varieties of the same crop (e.g., potato cultivars 'lrga’ and 'Fianna') show
significantly different levels of tolerance.

e Application Timing: Post-emergence (POST) applications generally carry a higher risk of causing
visible damage compared to pre-emergence (PRE) applications.

¢ Meteorological Conditions: Stressful conditions such as heavy rainfall, drought, or cold weather
around the time of application can amplify phytotoxic effects.

Q3: What are the major ecotoxicological and environmental concerns identified by regulatory bodies?
The European Food Safety Authority (EFSA) peer review identified several critical areas of concern that

are highly relevant for comprehensive risk assessment [2]:

¢ Groundwater Contamination: Metabolites of picoxystrobin (IN-QDY62, IN-QDY63, and
IN-QDK50) have been detected in groundwater scenarios at levels exceeding the regulatory
parametric drinking water limit.

¢ Risk to Aquatic Organisms: A high risk could not be excluded for aquatic organisms.

¢ Risk to Earthworms: A high risk could not be excluded for earthworms.
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¢ Uncertainty for Mammals: The risk assessment for earthworm-eating mammals and fish-eating
birds and mammals could not be finalized due to a lack of data.

The following table summarizes the dissipation profile of picoxystrobin in cucumbers, which is useful for

understanding its persistence in plants [3].

Compound Dissipation Half-life = Highest Terminal Maximum Residue Limit (MRL)
P (Days) Residue (mg kg~*) in China (mg kg?)

Picoxystrobin 3.4 0.029 Not Specified

Pyraclostrobin 8.2 0.014 0.5

Experimental Workflow for Phytotoxicity Assessment

For researchers designing experiments, the methodology from a 3-year field study on potatoes provides a

robust model for assessing phytotoxicity. The workflow can be adapted for different crops or research

objectives.
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(Start: Define Research Objective)

Experimental Design:
Randomized Sub-blocks
Split-Split-Plot Arrangement
Three Replications

Factor 1: Select Test Cultivars
(e.q., 'lrga’, 'Fianna')

Factor 2: Define Weed Control Methods

Herbicide Application:
PRE-emergence (PRE)
POST-emergence (POST)

'

Phytotoxicity Monitoring:
Assess symptoms every 7 days
from first appearance until stabilization

Data Analysis:
Relate damage to cultivar,
method, and yield

Click to download full resolution via product page
Detailed Methodology [1]:

e Experimental Design:
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o Utilize a randomized sub-block design in a split-split-plot arrangement with multiple
replications (e.qg., three).

o The first-order factor comprises different plant cultivars with varying genetic backgrounds.
o The second-order factor consists of different weed control methods, including:

= An untreated control plot.

= A plot with only mechanical weed control.

= Various herbicide regimens, including picoxystrobin applied alone or in mixture, both

pre-emergence (PRE) and post-emergence (POST) of the crop.

e Application Protocols:

o Pre-emergence (PRE): Apply the herbicide after planting but before the crop emerges from the
soil.

o Post-emergence (POST): Apply the herbicide after the crop has emerged. This often uses a
lower dosage than PRE but carries a higher phytotoxicity risk.

o Phytotoxicity Assessment & Monitoring:

o Visually inspect plants for symptoms like leaf necrosis, growth inhibition, and deformations.

o Begin assessments when the first signs of damage appear and continue every 7 days until the
symptoms stabilize or disappear.

o Quantify the damage using a standardized scoring system and investigate the correlation
between phytotoxic damage and final yield metrics.

Molecular Haplotyping & Genomic Analysis

For researchers investigating the fundamental genetic mechanisms of phytotoxicity, advanced genomic

techniques can be employed. The diagram below outlines a general workflow for this type of analysis.
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Start: Sample Collection
(Treated vs. Control Tissues)

Long-Range Sequencing &
Chromosome-Scale Haplotyping

3D Genome Structure Modeling
(Compartments, TADs, Loops)

Multi-Omics Data Integration:
DNA sequence, Epigenomic marks,
Gene expression data

'

Functional Validation:
Link structural variants to
gene expression and phenotype
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Key Techniques [4] [5]:

¢ Chromosome-Scale Haplotyping: Reconstructing chromosome-length haplotypes is crucial for
studying how co-inherited blocks of genes (haplotypes) contribute to traits like herbicide tolerance.
This can be achieved through:
o Long-read sequencing (PacBio, Nanopore).
o Chromosome-conformation capture methods (Hi-C).
o Strand-seq for single-cell haplotyping.
¢ Analysis of 3D Genome Architecture: Computational methods can model how the genome folds in
3D space, revealing features like Topologically Associating Domains (TADs) and chromatin
loops [4]. This is important because these structures bring distant regulatory elements (like
enhancers) close to genes, potentially influencing the expression of genes involved in stress
response.
¢ Multi-Omics Integration: The most powerful insights come from integrating haplotype and 3D
genome structure data with other datasets, such as epigenomic marks (e.g., histone modifications)
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and transcriptomic data (gene expression) [4]. This helps directly link genetic variation to regulatory
function and the observed phytotoxic phenotype.

Key Takeaways for Risk Mitigation

e Cultivar Selection is Critical: The genetic background of the plant is a primary determinant of
phytotoxicity risk. Screening for tolerant cultivars is a fundamental mitigation strategy [1].

¢ Pre-Emergence Application is Preferable: Whenever agronomically viable, PRE application
presents a lower risk of visible phytotoxic damage compared to POST application [1].

e Account for Major Regulatory Concerns: A thorough safety assessment must go beyond acute
phytotoxicity and evaluate the potential for groundwater contamination by metabolites and risks to
non-target organisms like aquatic life and earthworms [2].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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